![molecular formula C10H19ClN2O4 B6181352 3-{[3-(morpholin-4-yl)-3-oxopropyl]amino}propanoic acid hydrochloride CAS No. 2613385-34-3](/img/new.no-structure.jpg)
3-{[3-(morpholin-4-yl)-3-oxopropyl]amino}propanoic acid hydrochloride
Overview
Description
3-{[3-(Morpholin-4-yl)-3-oxopropyl]amino}propanoic acid hydrochloride is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is known for its unique structure and properties, which make it a subject of interest for scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-{[3-(Morpholin-4-yl)-3-oxopropyl]amino}propanoic acid hydrochloride typically involves the reaction of morpholine with a suitable carboxylic acid derivative under controlled conditions. The reaction conditions may include the use of catalysts, specific temperatures, and reaction times to ensure the formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using reactors designed to handle the required conditions. The process may also include purification steps to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as hydrogen peroxide or potassium permanganate may be used.
Reduction: Common reducing agents include lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophiles such as amines or alcohols can be used in substitution reactions.
Major Products Formed: The reactions can lead to the formation of various products, depending on the reagents and conditions used. For example, oxidation may produce carboxylic acids, while reduction may yield alcohols.
Scientific Research Applications
This compound has several applications in scientific research:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: It may serve as a probe or inhibitor in biological studies.
Medicine: Potential therapeutic applications are being explored, including its use in drug development.
Industry: It can be utilized in the production of various chemical products.
Mechanism of Action
The mechanism by which 3-{[3-(Morpholin-4-yl)-3-oxopropyl]amino}propanoic acid hydrochloride exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to biological responses.
Comparison with Similar Compounds
Morpholine derivatives: These compounds share the morpholine moiety but differ in their functional groups.
Amino acid derivatives: Compounds with similar amino acid structures but different side chains.
Properties
CAS No. |
2613385-34-3 |
|---|---|
Molecular Formula |
C10H19ClN2O4 |
Molecular Weight |
266.7 |
Purity |
95 |
Origin of Product |
United States |
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